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Compound of Interest

Azelaic acid 2-ethylhexyl
Compound Name:
monoester-d14

Cat. No.: B12418796

In-Depth Technical Guide: Azelaic Acid 2-
Ethylhexyl Monoester-d14

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Azelaic acid 2-ethylhexyl
monoester-d14, a deuterated analog of Azelaic acid 2-ethylhexyl monoester. This document is
intended for researchers, scientists, and drug development professionals, offering detailed
information on its suppliers, availability, and technical specifications.

Introduction

Azelaic acid 2-ethylhexyl monoester-d14 is the deuterium-labeled form of Azelaic acid 2-
ethylhexyl monoester. The incorporation of stable heavy isotopes of hydrogen is primarily
utilized in drug development as tracers for quantification studies. This deuterated analog serves
as a valuable internal standard in analytical and pharmacokinetic research, enhancing the
accuracy of mass spectrometry and liquid chromatography for the precise quantification of the
non-deuterated compound in biological samples.

Supplier and Availability

A critical aspect for researchers is the accessibility of specialized chemical compounds. The
following table summarizes the known suppliers of Azelaic acid 2-ethylhexyl monoester-d14
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and its related variants, providing key details to facilitate procurement.

. Catalog Molecular
Supplier Product Name Notes
Number Formula
Azelaic acid 2-
MedChemExpres For research use
ethylhexyl HY-143910S C17H18D140a4 |
s only.
monoester-d14 Y
Azelaic acid 2-
Used as an
Veeprho ethylhexyl DVEO00175 C17H18D1404 )
internal standard.
monoester-d14
Part of their
Toronto Azelaic Acid 2- stable isotope
Research Ethylhexyl A-160004 C17H18D1404 labeled
Chemicals Monoester-d14 compounds
portfolio.

Physicochemical Properties

Understanding the fundamental properties of a compound is essential for its application in

research. Below is a summary of the computed properties of Azelaic acid 2-ethylhexyl

monoester-d14.

Property Value Source

Molecular Weight 314.52 g/mol PubChem[1]

Molecular Formula C17H18D1404 PubChem|[1]
2,2,3,3,4,4,5,5,6,6,7,7,8,8-
tetradecadeuterio-9-(2-

IUPAC Name ) PubChem[1]
ethylhexoxy)-9-oxononanoic
acid

Synonyms HY-143910S, CS-0376765 PubChem[1]

Synthesis
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While a specific, detailed protocol for the synthesis of Azelaic acid 2-ethylhexyl monoester-
d14 is not readily available in public literature, the general principles of its synthesis can be
inferred from established chemical methodologies. The process would likely involve two key
stages: the deuteration of azelaic acid and its subsequent esterification.

A potential synthetic pathway is illustrated in the diagram below.
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2-Ethylhexanol

Azelaic Acid 2-Ethylhexyl

Catalyst (e.g., Pt/C) Monoester-d14

Acid Catalyst

Click to download full resolution via product page

Caption: Proposed synthetic workflow for Azelaic acid 2-ethylhexyl monoester-d14.

Experimental Protocols

Detailed experimental protocols for the use of Azelaic acid 2-ethylhexyl monoester-d14 are
not widely published. However, its primary application is as an internal standard for the
guantification of its non-deuterated counterpart in biological matrices using techniques like
Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass
Spectrometry (GC-MS).

Below is a generalized workflow for such an application.
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Caption: General workflow for using the deuterated standard in bioanalysis.
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Conclusion

Azelaic acid 2-ethylhexyl monoester-d14 is a specialized but crucial tool for researchers in
drug development and bioanalysis. Its availability from several reputable suppliers ensures that
scientists can procure it for their studies. While specific experimental protocols are often
developed and validated in-house, the general principles of its use as an internal standard are
well-established. This guide provides a foundational understanding of this compound to support
its effective integration into research workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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